Cas no 931749-15-4 (1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide
• CAS No: 931749-15-4
• MF: C₂₂H₂₂N₄O₄
• MW: 406.434484958649
• CID: 5428338
• Update Time: 2025-06-29

1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[4-cyano-2-[5-[(3-methylphenoxy)methyl]furan-2-yl]-1,3-oxazol-5-yl]piperidine-4-carboxamide
• 1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide

• Inchi： 1S/C22H22N4O4/c1-14-3-2-4-16(11-14)28-13-17-5-6-19(29-17)21-25-18(12-23)22(30-21)26-9-7-15(8-10-26)20(24)27/h2-6,11,15H,7-10,13H2,1H3,(H2,24,27)
• InChI Key： NXJDSTXYPMCDQZ-UHFFFAOYSA-N
• SMILES： N1(C2OC(C3=CC=C(COC4=CC=CC(C)=C4)O3)=NC=2C#N)CCC(C(N)=O)CC1

Additional information on 1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide

Introduction to 1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide and Its Significance in Modern Chemical Biology

1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide, a compound with the CAS number 931749-15-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The compound's name, rich in specific substructures, underscores its complexity and the sophisticated synthetic methodologies required for its preparation.

The core of this molecule is the piperidine ring, a common motif in many bioactive compounds due to its ability to mimic the natural amino acid proline. The piperidine ring in 1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide is further functionalized with a carboxamide group at the 4-position, which can serve as a hinge point for interactions with biological targets. This modification enhances the molecule's solubility and binding affinity, making it a promising candidate for drug development.

The presence of the cyano group at the 4-position of the piperidine ring adds another layer of functionality. Cyano groups are known to participate in hydrogen bonding and can influence the electronic properties of nearby atoms, thereby affecting the compound's overall reactivity and biological activity. This feature makes 1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide particularly interesting for researchers exploring new pharmacophores.

The compound also features a 1,3 oxazole ring fused to the piperidine core. Oxazole rings are heterocyclic structures that are prevalent in many natural products and pharmaceuticals due to their stability and ability to engage in various non-covalent interactions with biological targets. The specific positioning of the oxazole ring in 1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide suggests that it may interact with proteins or enzymes in a manner that could modulate their activity.

The most distinctive feature of this compound is the 5-(3-methylphenoxy)methylfuran moiety attached to the oxazole ring. This bulky group introduces additional complexity and potential for selective binding. The furan ring itself is known for its ability to form stable π-stacking interactions with aromatic residues in proteins, which can be exploited for drug design. The presence of a methyl group on the phenyl ring further enhances hydrophobic interactions, potentially improving binding affinity.

The synthesis of 1-(4-cyano-2-{5-(3-methylphenoxy)methylfuran-2-yl}-1,3-oxazol-5-ylo)piperidine -4-carboxamide is a testament to modern synthetic chemistry techniques. The multi-step synthesis involves careful regioselective functionalization of each substructure before their assembly into the final molecule. This process requires precise control over reaction conditions to ensure high yield and purity.

In recent years, there has been growing interest in using computational methods to predict the biological activity of novel compounds. Advanced computational tools can simulate how molecules interact with biological targets at an atomic level, providing valuable insights into their potential therapeutic effects. In the case of 1-(4-cyano -2-{5-(3-methylphenoxy)methylfuran -2 -yl } -1 , 3 - ox azol -5 - yl)piperidine -4-carboxamide, computational studies have suggested that it may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression.

The potential applications of this compound extend beyond oncology. Researchers are exploring its utility in treating neurological disorders by targeting specific receptors or ion channels affected by these conditions. The unique combination of functional groups in 1-(4-cyano -2-{5 -( 3 - methyl pheno xy) m ethyl fura n - 2 - yl } - 1 , 3 - o x az ol - 5 - yl ) piper idine - 4-carboxamide makes it a versatile scaffold for further derivatization and optimization.

Evaluation of this compound's pharmacokinetic properties is crucial before it can be considered for clinical use. Studies have shown that modifications at specific positions can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning these parameters, researchers aim to enhance bioavailability and reduce potential side effects.

The role of medicinal chemistry in developing new therapeutic agents cannot be overstated. Compounds like 1-(4-cyano -2{5 -( 3 - methyl pheno xy) m ethyl fura n - 2 - yl } - 1 , 3 - o x az ol - 5 yl ) piper idine carbox amide exemplify how interdisciplinary approaches combining synthetic chemistry, computational biology, and pharmacology can lead to innovative treatments for complex diseases.

In conclusion, 1(4-cyano--{52(31methylphenoxy)methlyfuran--22yl}--13 oxazol--55ylo)piperidincarboxamidc, with CAS number93174915--54, represents a significant advancement in chemical biology research due to its complex structure and potential biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacokinetic properties for future clinical applications.